2,3-Dichloronaphthalene
Overview
Description
Synthesis Analysis
The synthesis of 2,3-Dichloronaphthalene involves modified procedures that enable the introduction of chlorine atoms into the naphthalene ring. One such method involves the reaction of 1,8-diaminonaphthalene with chlorosilanes, yielding N,N'-disilylated products, which upon further reactions, lead to dichlorinated naphthalene derivatives (Lee et al., 1998). Another approach includes the generation of dichlorocarbene and its addition to naphthalene precursors, demonstrating the versatility in synthesizing chloronaphthalene compounds (Uyehara et al., 1979).
Molecular Structure Analysis
The molecular structure of chloronaphthalene derivatives, including 2,3-Dichloronaphthalene, is often elucidated using X-ray diffraction and other spectroscopic methods. These studies provide insights into the arrangement of atoms, molecular conformation, and electron distribution, which are crucial for understanding the reactivity and properties of these compounds. For instance, structural analysis of similar chlorinated compounds offers a basis for inferring the structural aspects of 2,3-Dichloronaphthalene (Drozdowski, 2000).
Chemical Reactions and Properties
2,3-Dichloronaphthalene undergoes various chemical reactions, highlighting its reactivity and potential for further functionalization. Reactions such as nucleophilic substitution allow for the introduction of different functional groups, expanding the chemical versatility of dichloronaphthalene derivatives. The chemical properties of these compounds are influenced by the presence of chlorine atoms, which can affect electron distribution, reactivity, and overall molecular stability.
Physical Properties Analysis
The physical properties of 2,3-Dichloronaphthalene, such as solubility, melting point, and boiling point, are determined by its molecular structure. Chlorination typically increases the molecular weight and can influence the compound's solubility in various solvents. Studies on similar chlorinated naphthalenes provide a comparative perspective on how chlorination affects physical properties, such as solubility in supercritical carbon dioxide (Zacconi et al., 2017).
Scientific Research Applications
1. Single Molecule Studies in Crystallography
- Application Summary: 2,3-Dichloronaphthalene (2,3-DCN) is used to grow single crystals in the form of thin plates. These crystals are lightly doped with terrylene (Tr), making them suitable for optical single-molecule studies .
- Methods of Application: The 2,3-DCN is synthesized, purified, and used to grow single crystals. X-ray crystallographic studies are then performed .
- Results: The molecules in the crystals are arranged in a herringbone pattern. The fluorescence excitation spectra of single Tr molecules at 5 K showed a new line, indicating the deformation of the Tr molecule in the crystal structure .
2. Use as a Catalyst and Antifouling Agent
- Application Summary: 2,3-Dichloronaphthalene is used as a seed disinfectant, an organic catalyst, a chemical intermediate, an additive in dye binders, and an antifouling agent .
- Methods of Application: It is used directly in these applications. It is also used to control blue-green algae in ponds, lakes, and swimming pools .
- Results: It is an important catalyst in the production of 3,3-Dichloro benzine .
3. Synthesis of 3-Amino-5-(5-oxo-5H-benzo[a]phenothiazin-6-ylamino) Benzoic Acid Derivatives
- Application Summary: 2,3-Dichloronaphthalene-1,4-dione is used in the synthesis of a series of 3-amino-5-(5-oxo-5H-benzo[a]phenothiazin-6-ylamino) benzoic acid derivatives .
- Methods of Application: The derivatives are synthesized by the Michael addition of 2,3-dichloronaphthalene-1,4-dione and 3,5-diaminobenzoic acid .
- Results: The article does not provide specific results or outcomes for this application .
4. Synthesis of 2,3-Dibromonaphthalene
- Application Summary: 2,3-Dichloronaphthalene is used in the synthesis of 2,3-dibromonaphthalene .
- Methods of Application: The 2,3-Dichloronaphthalene is synthesized, purified, and used to grow single crystals in the form of thin plates. X-ray crystallographic studies are then performed .
- Results: The molecules in the crystals are arranged in a herringbone pattern .
Safety And Hazards
properties
IUPAC Name |
2,3-dichloronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGXUFZRYNGFJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C(=CC2=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9062140 | |
Record name | 2,3-Dichloronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloronaphthalene | |
CAS RN |
2050-75-1 | |
Record name | 2,3-Dichloronaphthalene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2050-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Naphthalene, 2,3-dichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002050751 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Naphthalene, 2,3-dichloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,3-Dichloronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dichloronaphthalene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.457 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3-Dichloronaphthalene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TAJ2ZK654M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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